4-methoxy-N-phenylbenzo[d]thiazol-2-amine

• Molecular Formula: C14H12N2OS
• Molecular Weight: 256.32 g/mol
• IUPAC Name: 4-methoxy-N-phenyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H12N2OS/c1-17-11-8-5-9-12-13(11)16-14(18-12)15-10-6-3-2-4-7-10/h2-9H,1H3,(H,15,16)
• InChI Key: CLPDDBSIQJIFHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC3=CC=CC=C3

Description

4-methoxy-N-phenylbenzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C14H12N2OS and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-methoxybenzo[d]thiazol-2-amine (0.216 g, 1.20 mmol), iodobenzene (0.112 mL, 1.00 mmol), XANTPHOS (0.058 g, 0.10 mmol), Pd2(dba)3 (0.027 g, 0.03 mmol) and SODIUM TERT-BUTOXIDE (0.192 g, 2.00 mmol) placed in a sealed reaction via under an atmosphere of nitrogen and heated at 90ºC for 1 hour. LC/MS indicated mainly product, little SM. Cooled, diluted DCM and washed with water and brine. Org phase dried/MgSO4, filtered and evaporated. The crude product was purified by flash silica chromatography, eluting with dichloromethane. Pure fractions were evaporated to dryness to afford 4-methoxy-N- phenylbenzo[d]thiazol-2-amine (0.039 g, 15.22 %) as an colorless solid. EN01327-44-1 (0.039 g, 0.15 mmol, 15.22 %) Not sure why yield so low, crude lc/ms looked fine. Reaction left for several days before working up.